Cas no 2407227-31-8 (NITD-688)

• Product Name: NITD-688
• CAS No: 2407227-31-8
• MF: C₂₅H₃₂N₄O₃S₂
• MW: 500.6765832901
• CID: 5517537
• PubChem ID: 146279852
• Update Time: 2024-11-06

NITD-688 Chemical and Physical Properties

Names and Identifiers

• Benzeneacetamide, 4-(aminosulfonyl)-N-[3-cyano-5-(cyclohexylmethyl)-4,5,6,7-tetrahydro-6,6-dimethylthieno[3,2-c]pyridin-2-yl]-
• NITD-688
• N-[3-cyano-5-(cyclohexylmethyl)-6,6-dimethyl-4,7-dihydrothieno[3,2-c]pyridin-2-yl]-2-(4-sulfamoylphenyl)acetamide
• SCHEMBL21598864
• 2407227-31-8
• Benzeneacetamide, 4-(aminosulfonyl)-N-(3-cyano-5-(cyclohexylmethyl)-4,5,6,7-tetrahydro-6,6-dimethylthieno(3,2-C)pyridin-2-yl)-
• UNII-M8MU6T45GY
• HY-138543
• N-(3-Cyano-5-(cyclohexylmethyl)-6,6-dimethyl-4,5,6,7-tetrahydrothieno[3,2-c]pyridin-2-yl)-2-(4-sulfamoylphenyl)acetamide
• CS-0149167
• MS-29302
• M8MU6T45GY

• Inchi： 1S/C25H32N4O3S2/c1-25(2)13-22-21(16-29(25)15-18-6-4-3-5-7-18)20(14-26)24(33-22)28-23(30)12-17-8-10-19(11-9-17)34(27,31)32/h8-11,18H,3-7,12-13,15-16H2,1-2H3,(H,28,30)(H2,27,31,32)
• InChI Key： CIWCVIPQAHRJNY-UHFFFAOYSA-N
• SMILES： C1(CC(NC2SC3CC(C)(C)N(CC4CCCCC4)CC=3C=2C#N)=O)=CC=C(S(N)(=O)=O)C=C1

Computed Properties

• Exact Mass: 500.19158324g/mol
• Monoisotopic Mass: 500.19158324g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 880
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 153Ų